Cas no 460079-82-7 (Ethyl 3-bromo-4-methoxybenzoate)

• Product Name: Ethyl 3-bromo-4-methoxybenzoate
• CAS No: 460079-82-7
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 1030505
• PubChem ID: 23062539
• Update Time: 2025-09-27

Ethyl 3-bromo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-methoxybenzoate
• 3-BROMO-4-METHOXYBENZOIC ACID ETHYL ESTER
• WIKBASVLVJDZNS-UHFFFAOYSA-N
• E89876
• SCHEMBL670686
• MFCD06204360
• Ethyl3-bromo-4-methoxybenzoate
• A826957
• DB-070703
• AKOS005288855
• DTXSID30630137
• 3-Bromo-4-methoxy-benzoic acid ethyl ester
• 460079-82-7
• CS-0148786

• Inchi： 1S/C10H11BrO3/c1-3-14-10(12)7-4-5-9(13-2)8(11)6-7/h4-6H,3H2,1-2H3
• InChI Key： WIKBASVLVJDZNS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OCC)=C1)OC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives